Cas no 16357-83-8 (4-Aminopyrimidine-5-carbaldehyde)

4-Aminopyrimidine-5-carbaldehyde structure
16357-83-8 structure
Product Name:4-Aminopyrimidine-5-carbaldehyde
CAS No:16357-83-8
MF:C5H5N3O
MW:123.112700223923
MDL:MFCD09991893
CID:121614
PubChem ID:11228787
Update Time:2025-07-30

4-Aminopyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Aminopyrimidine-5-carbaldehyde
    • 4-Aminopyrimidine-5-carboxaldehyde
    • 5-PYRIMIDINECARBOXALDEHYDE, 4-AMINO-
    • 4-Amino-1,3-pyrimidin-5-carbaldehyd
    • 4-amino-1,3-pyrimidine-5-carboxaldehyde
    • 4-Amino-5-formylpyrimidine
    • 4-Amino-5-pyrimidinecarbaldehyde
    • 4-Amino-5-pyrimidinecarboxaldehyde
    • 4-Aminopyrimidin-5-carboxyaldehyd
    • 4-Amino-pyrimidine-5-carbaldehyde
    • 5-Formyl-6-aminopyrimidine
    • 5-PYRIMIDINECARBOXALDEHYDE,4-AMINO
    • AmbkkkkK712
    • 5-Pyrimidinecarboxaldehyde, 4-amino- (8CI,9CI)
    • AMY15855
    • AS-38388
    • FT-0764648
    • AKOS006310711
    • SCHEMBL1703145
    • EN300-303482
    • (R)-3-BENZYLOXY-PYRROLIDINEHYDROCHLORIDE
    • CS-0054428
    • PDZKNPQAPGGAFJ-UHFFFAOYSA-N
    • DTXSID90459326
    • AB55705
    • MFCD09991893
    • 4-Aminopyrimidine-5-carboxaldehyde, 97%
    • A3635
    • 16357-83-8
    • CHEMBL4443626
    • DB-031227
    • DTXCID00410145
    • 803-128-2
    • A80004
    • RAA35783
    • MDL： MFCD09991893
    • Inchi： 1S/C5H5N3O/c6-5-4(2-9)1-7-3-8-5/h1-3H,(H2,6,7,8)
    • InChI Key： PDZKNPQAPGGAFJ-UHFFFAOYSA-N
    • SMILES： O=CC1=CN=CN=C1N

Computed Properties

  • Exact Mass: 123.04300
  • Monoisotopic Mass: 123.043261792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68.9Ų

Experimental Properties

  • Density: 1.37
  • Melting Point: 187-193 °C
  • Boiling Point: 330°Cat760mmHg
  • Flash Point: 153.4°C
  • Refractive Index: 1.666
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 68.87000
  • LogP: 0.45250
  • Sensitiveness: Air Sensitive

4-Aminopyrimidine-5-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H317
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8°C

4-Aminopyrimidine-5-carbaldehyde Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Aminopyrimidine-5-carbaldehyde Pricemore >>

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